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Compound of Interest

Compound Name: 3-Ethyl-4-octanone

Cat. No.: B1595360

3-Ethyl-4-octanone: A Technical Guide for
Researchers

An In-depth Technical Guide on the Volatile Organic Compound 3-Ethyl-4-octanone for
Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the volatile organic compound
(VOC) 3-Ethyl-4-octanone, covering its chemical and physical properties, synthesis
methodologies, and current understanding of its biological significance. This document is
intended to serve as a valuable resource for researchers and professionals in drug
development and related scientific fields.

Chemical and Physical Properties

3-Ethyl-4-octanone is a branched-chain aliphatic ketone.[1][2] It is recognized for its
characteristic sweet and fruity aroma, which has led to its primary applications in the flavor and
fragrance industries.[1][3] Additionally, it serves as a chemical intermediate in the synthesis of
other organic compounds.[1]

Below is a summary of the key quantitative data for 3-Ethyl-4-octanone:
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Property Value Source(s)
Molecular Formula C10H200 [1103114]
Molecular Weight 156.27 g/mol [11[415]
CAS Number 19781-29-4 [3][4][5]
Appearance Clear, colorless liquid [1]

Odor Sweet, fruity [1]

Density 0.817 g/cm?3 at 20°C [11[3]
Boiling Point 199.3 °C at 760 mmHg [11[3]

Vapor Pressure

0.345 mmHg at 25°C

[1]3]

Refractive Index 1.42 at 20°C [11[3]
LogP (Octanol/Water Partition

. 3.18 [1]
Coefficient)
Flash Point 69.9 °C [3]

Synthesis of 3-Ethyl-4-octanone

The primary route for the synthesis of 3-Ethyl-4-octanone is through the oxidation of its

corresponding secondary alcohol, 3-ethyl-4-octanol.[2] Other described methods include the

alkylation of 3-octanone.[1]

Experimental Protocol: Jones Oxidation of 3-ethyl-4-

octanol

This protocol describes a representative method for the synthesis of 3-Ethyl-4-octanone using

Jones reagent, a solution of chromium trioxide in sulfuric acid.[6][7] This is a classic and

effective method for the oxidation of secondary alcohols to ketones.[6][7]

Materials:

o 3-ethyl-4-octanol
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e Acetone (anhydrous)

« Jones reagent (Chromium trioxide (CrOs) dissolved in concentrated sulfuric acid and water)
* |sopropyl alcohol

o Diethyl ether

o Saturated sodium bicarbonate solution

e Brine (saturated sodium chloride solution)
e Anhydrous magnesium sulfate

e Round-bottom flask

e Magnetic stirrer and stir bar

e Dropping funnel

e Ice bath

e Separatory funnel

» Rotary evaporator

 Distillation apparatus

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping
funnel, dissolve 3-ethyl-4-octanol in acetone. Place the flask in an ice bath to maintain a low
temperature.

» Addition of Jones Reagent: Slowly add the Jones reagent dropwise from the dropping funnel
to the stirred solution of the alcohol. The reaction is exothermic, so the addition rate should
be controlled to keep the temperature below 20°C. The color of the reaction mixture will
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change from orange-red to green, indicating the oxidation of the alcohol and the reduction of
Cr(VI) to Cr(lll).

o Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC).

e Quenching the Reaction: Once the reaction is complete, quench the excess Jones reagent
by the dropwise addition of isopropyl alcohol until the orange-red color disappears
completely and a green precipitate is formed.

o Work-up:

o Remove the acetone under reduced pressure using a rotary evaporator.

[e]

Add water to the residue and transfer the mixture to a separatory funnel.

[e]

Extract the aqueous layer with diethyl ether (3x).

o

Combine the organic extracts and wash them sequentially with saturated sodium
bicarbonate solution and brine.

o

Dry the organic layer over anhydrous magnesium sulfate.

« Purification: Filter off the drying agent and concentrate the filtrate using a rotary evaporator
to obtain the crude 3-Ethyl-4-octanone. Purify the crude product by distillation under
reduced pressure.

Safety Precautions: Jones reagent is highly corrosive and carcinogenic. All manipulations
should be performed in a well-ventilated fume hood with appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat.

Below is a diagram illustrating the general workflow for this synthesis.
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Work-up Purification
Quench with Solvent Extraction Wash with NaHCO3 o ) . S
Esopropyl ‘Alcohol (Diethyl Ether) and Brine Dry with MgSOa Rotary Evaporation Vacuum Distillation Pure 3-Ethyl-4-octanone

Click to download full resolution via product page

A general workflow for the synthesis of 3-Ethyl-4-octanone.

Biological Activity and Signaling Pathways

As of the current literature review, there are no specific studies detailing the biological activity,
mechanism of action, or signaling pathways of 3-Ethyl-4-octanone. The primary focus of
research on this compound has been its application as a synthetic intermediate and in the

fragrance industry.[2]

However, it is pertinent to consider the known biological activities of structurally similar
compounds and the general roles of volatile organic compounds (VOCs) and ketones in
biological systems to provide a framework for potential future research.

Biological Activity of the Isomer 3-Octanone

The isomer of 3-Ethyl-4-octanone, 3-octanone, has been identified as a volatile compound
produced by various fungi and plants.[8] Notably, 3-octanone has been shown to possess
nematicidal (roundworme-Kkilling) properties, acting as a toxin produced by the oyster mushroom
(Pleurotus ostreatus).[8] This suggests that simple aliphatic ketones can have specific and
potent biological effects. Furthermore, 3-octanone is recognized as a flavor and fragrance
ingredient.[8] Safety assessments of 3-octanone have been conducted, evaluating its
genotoxicity, and repeated dose toxicity, often using read-across data from similar ketones like

2-heptanone.[9]
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Potential Roles of VOCs and Ketones in Biological
Signaling

Volatile organic compounds are increasingly recognized as important signaling molecules in
various biological systems. They can act as infochemicals, mediating interactions between
organisms. In mammals, endogenous ketones, such as [3-hydroxybutyrate and acetoacetate
(ketone bodies), are well-known alternative energy sources for the brain and other tissues
during periods of fasting or carbohydrate restriction. Beyond their metabolic role, ketone bodies

are now understood to act as signaling molecules, influencing cellular processes such as
inflammation, oxidative stress, and gene expression through epigenetic modifications.

Given the structural similarities to other biologically active ketones and its nature as a VOC, it is
plausible that 3-Ethyl-4-octanone could have unexplored biological roles. Future research
could investigate its potential as a biomarker for specific metabolic states or diseases, or
explore its interactions with olfactory receptors and other cellular targets.

Hypothetical Sighaling Pathway Interaction

While no specific signaling pathway has been identified for 3-Ethyl-4-octanone, many small
molecule VOCs exert their effects through interactions with cell surface receptors, such as G-
protein coupled receptors (GPCRS). The following diagram illustrates a generic GPCR
signaling cascade, which represents a potential, though currently unproven, mechanism
through which a compound like 3-Ethyl-4-octanone could initiate a cellular response.
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A hypothetical GPCR signaling pathway for a VOC.
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Disclaimer: The signaling pathway depicted above is a generalized representation and has not
been experimentally validated for 3-Ethyl-4-octanone. It serves as a conceptual model for how
a volatile organic compound might interact with a cell.

Conclusion

3-Ethyl-4-octanone is a well-characterized volatile organic compound with established
applications in the flavor and fragrance industries and as a synthetic intermediate. Its
physicochemical properties are well-documented, and its synthesis via the oxidation of 3-ethyl-
4-octanol is a standard laboratory procedure. However, a significant knowledge gap exists
regarding its biological activity and mechanism of action. Future research into the potential
biological roles of 3-Ethyl-4-octanone, particularly in the context of its structural similarity to
other bioactive ketones and the growing understanding of VOCs as signaling molecules, could
open new avenues for its application in pharmacology and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Ethyl-4-octanone as a volatile organic compound
(VOCQ)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595360#3-ethyl-4-octanone-as-a-volatile-organic-
compound-voc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1595360#3-ethyl-4-octanone-as-a-volatile-organic-compound-voc
https://www.benchchem.com/product/b1595360#3-ethyl-4-octanone-as-a-volatile-organic-compound-voc
https://www.benchchem.com/product/b1595360#3-ethyl-4-octanone-as-a-volatile-organic-compound-voc
https://www.benchchem.com/product/b1595360#3-ethyl-4-octanone-as-a-volatile-organic-compound-voc
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1595360?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

